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Compound of Interest

Compound Name: N-(4-Bromobutyl)phthalimide

Cat. No.: B559583 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of N-(4-
Bromobutyl)phthalimide

This guide provides a comprehensive overview of the melting point and solubility of N-(4-
Bromobutyl)phthalimide, CAS 5394-18-3. It is intended for researchers, scientists, and

professionals in drug development and organic synthesis who utilize this bifunctional reagent.

The document details its key physical properties and outlines standardized experimental

protocols for their determination.

Core Physicochemical Properties
N-(4-Bromobutyl)phthalimide is a white to brown crystalline solid at room temperature.[1][2] It

serves as a valuable intermediate in the synthesis of various derivatives, including those used

in the preparation of ketolide antibiotics and biologically important diaminoacridine derivatives.

[3][4]

Data Presentation: Melting Point and Solubility
The quantitative physical properties of N-(4-Bromobutyl)phthalimide are summarized in the

table below. This data is critical for its handling, reaction setup, and purification processes.
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Property Value Solvents

Melting Point 76-80 °C Not Applicable

Solubility Insoluble Water[1][2][5]

Soluble Ethanol[1][2][5]

Experimental Protocols
Accurate determination of melting point and solubility is fundamental for compound

identification and purity assessment. The following sections describe generalized, standard

laboratory procedures for these measurements.

Melting Point Determination
The melting point of a crystalline solid is the temperature range over which it transitions from a

solid to a liquid phase. For a pure compound, this range is typically narrow (0.5-1.0°C).[6] The

presence of impurities generally causes a depression and broadening of the melting point

range.[6][7]

Methodology:

Sample Preparation: The sample must be completely dry and in the form of a fine,

homogeneous powder to ensure efficient and uniform heat transfer.[8] If necessary, crush

coarse crystals using a mortar and pestle.

Capillary Tube Loading: Press the open end of a capillary melting point tube into the

powdered sample. Tap the sealed end of the tube on a hard surface to pack the sample into

the bottom. The packed sample height should be approximately 1-2 mm.[7][9]

Initial Measurement: Place the loaded capillary tube into a melting point apparatus. Conduct

a rapid determination by heating at a high rate (e.g., 10-20°C per minute) to find an

approximate melting range.[10]

Precise Measurement: Allow the apparatus to cool. Using a new sample, heat rapidly to

about 20°C below the approximate melting point found in the previous step. Then, reduce

the heating rate to approximately 2°C per minute.[6][10]
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Data Recording: Record two temperatures: the temperature at which the first drop of liquid

appears and the temperature at which the last crystal melts completely. This range is the

compound's melting point.[6]
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Sample Preparation

Measurement

Ensure sample is a
dry, fine powder

Load sample into
capillary tube (1-2 mm height)

Perform rapid heating to
find approximate melting point

Cool apparatus and prepare
a new sample

Heat slowly (~2°C/min)
near the approximate melting point

Record temperature range from
first liquid drop to completely molten
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Acid-Base Tests (for water-insoluble compounds)

Place ~25 mg of compound
in a test tube

Add 0.75 mL Water
Shake Vigorously

Soluble in Water?

Add 5% NaOH

 No

Classify as
Water-Soluble

 Yes

Soluble?

Add 5% HCl

 No

Classify as
Strong or Weak Acid

 Yes

Soluble?

Add conc. H₂SO₄

 No

Classify as
Organic Base

 Yes

Soluble?

Classify as
Neutral Compound

 Yes

Classify as
Inert Compound

 No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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